2-((6-(4-ethylphenyl)pyridazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C21H20FN3OS/c1-2-15-3-7-17(8-4-15)19-11-12-21(25-24-19)27-14-20(26)23-13-16-5-9-18(22)10-6-16/h3-12H,2,13-14H2,1H3,(H,23,26)
• InChI Key: SNTZGNYAPMCZOG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3OS
• Molecular Weight: 381.5 g/mol

Description

2-((6-(4-ethylphenyl)pyridazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide, also known as EPTA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EPTA is a small molecule that belongs to the class of pyridazine derivatives and has been studied extensively for its biological activities.

Scientific Research Applications

Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity

This study involves a compound with a fluoro substituent, similar to the fluorobenzyl group in your compound. The research outlines the synthesis of various derivatives and their testing against cancer cell lines, indicating potential applications in cancer treatment and pharmacological research (Hammam et al., 2005).

Physicochemical Properties and Intestinal Absorption

Another study examines the absorption characteristics of a water-insoluble thrombin inhibitor, highlighting the significance of physicochemical properties in drug formulation and development (Euler et al., 2004).

Synthesis and Spectroscopic Studies of Pyridazinone Derivatives

Research on a new pyridazinone derivative, including its synthesis and characterization, provides insights into the structural and electronic aspects of similar compounds, which can be crucial for their application in material science or as biological probes (Kalai et al., 2021).

Coordination Complexes and Antioxidant Activity

A study on pyrazole-acetamide derivatives forming coordination complexes with metal ions reveals their potential in developing new materials with specific properties, such as catalytic activity or antioxidative capabilities (Chkirate et al., 2019).

Heterocyclic Synthesis for Polyfunctionally Substituted Derivatives

Research on the synthesis of heterocyclic compounds from acetamide derivatives underscores the importance of such methods in creating new compounds with diverse biological activities, possibly including antimicrobial, anti-inflammatory, or anticancer properties (Mohareb et al., 2004).